Cas no 52333-54-7 (2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-54-7
• MF: C₁₂H₆Cl₂N₂O
• MW: 265.094840526581
• CID: 1094138
• PubChem ID: 12461389
• Update Time: 2025-05-26

2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine
• 2-(2,6-dichlorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• 2-(2,6-dichlorophenyl)-Oxazolo[4,5-b]pyridine
• AKOS022188781
• DTXSID70499189
• 2-(2,6-Dichlorophenyl)[1,3]oxazolo[4,5-b]pyridine
• DA-28696
• SCHEMBL9868757
• 52333-54-7
• CHEMBL3244986
• AI-204/10486012

• Inchi： 1S/C12H6Cl2N2O/c13-7-3-1-4-8(14)10(7)12-16-11-9(17-12)5-2-6-15-11/h1-6H
• InChI Key： JEVXZZNHXJRNBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NC2=C(C=CC=N2)O1)Cl

Computed Properties

• Exact Mass: 263.98588
• Monoisotopic Mass: 263.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine

Introduction to 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 52333-54-7)

2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine, identified by the chemical compound code CAS No. 52333-54-7, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxazolopyridines, a structurally diverse scaffold that has been extensively explored for its pharmacological potential. The presence of both chlorine substituents on the phenyl ring and the fused oxazole-pyridine core enhances its interaction with biological targets, making it a promising candidate for further investigation.

The structural motif of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine combines the electron-withdrawing properties of chlorine atoms with the aromaticity of the phenyl ring, which contributes to its stability and reactivity. This unique structural feature allows the compound to engage in various non-covalent interactions with proteins and enzymes, which is a critical factor in drug design. The oxazolo[4,5-b]pyridine scaffold has been reported to exhibit inhibitory activity against several enzymes and receptors, making it a valuable tool in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound’s ability to interact with specific targets has been explored through both computational modeling and experimental validation. These studies have revealed that 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine can influence the activity of enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways.

One of the most compelling aspects of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. By modifying the substitution patterns on the phenyl ring or introducing additional functional groups into the oxazole-pyridine core, scientists have generated libraries of compounds that exhibit improved pharmacokinetic profiles. These derivatives have been evaluated in vitro and in vivo, demonstrating promising results in preclinical studies.

The synthesis of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the oxazole ring. Subsequent functionalization steps introduce the dichlorophenyl moiety and complete the pyridine fusion. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline these reactions and improve efficiency.

The biological activity of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine has been investigated across multiple models systems. In cell-based assays, the compound has shown inhibitory effects on enzymes involved in signal transduction pathways relevant to cancer progression. Additionally, animal models have provided insights into its potential therapeutic effects on inflammation and pain management. These findings support further exploration of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine as a candidate for clinical development.

Recent advancements in drug discovery technologies have enabled more precise targeting of disease-causing proteins using small molecules like 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine. Techniques such as structure-based drug design and high-throughput screening have been instrumental in identifying compounds that can modulate protein function with high specificity. The oxazolopyridine scaffold’s versatility makes it an attractive platform for developing drugs that can interact with a wide range of biological targets.

The safety profile of 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine is an important consideration in its development as a therapeutic agent. Preliminary toxicology studies have assessed its acute and chronic toxicity levels in various model systems. These studies have provided valuable data on its safety margins and potential side effects. Further investigations are ongoing to fully characterize its pharmacological properties and ensure its suitability for clinical use.

The future direction of research on CAS No 52333-54-7, or 2-(2,6-Dichlorophenyl)oxazolo[4,5-b]pyridine, includes exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide the design of next-generation derivatives. Collaborative efforts between computational chemists and experimental biologists are essential for unraveling these complex interactions.

In conclusion,CAS No 52333-54-7 ()is a structurally intriguing molecule with significant promise in pharmaceutical applications. Its unique combination of chemical features makes it a valuable tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic possibilities,() this compound is poised to play an important role in shaping the future of medicinal chemistry.